4-Cyclopentylbutanal

• Molecular Formula: C9H16O
• Molecular Weight: 140.22 g/mol
• IUPAC Name: 4-cyclopentylbutanal
• InChI: InChI=1S/C9H16O/c10-8-4-3-7-9-5-1-2-6-9/h8-9H,1-7H2
• InChI Key: NGWXCTRIHCYCNW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CCCC=O

Description

4-Cyclopentylbutanal is a useful research compound. Its molecular formula is C9H16O and its molecular weight is 140.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methoxymethyl triphenylphosphonium chloride (36 g, 0.11 mol) was suspended in anhydrous tetrahydrofuran (400 mL) and treated with potassium tert-butoxide (12.8 g, 0.11 mol). The reaction stirred for 10 minutes and 3-cyclopentyl-propionaldehyde (10.29 g, 0.082 mol, Example 76) was added dropwise as a solution in anhydrous tetrahydrofuran (100 mL). After 24 hours the reaction was quenched with water. The reaction was diluted with diethyl ether (600 mL) and washed with water (3×300 mL). The organic phase was dried (MgSO4) and concentrated to afford an oil. The oil was taken up in tetrahydrofuran (50 mL) and concentrated hydrochloric acid (20 mL) was added. After six hours, the reaction was diluted with diethyl ether and washed with water (2×200 mL). The organic phase was dried (MgSO4), filtered, and concentrated to yield an oil. The oil was filtered through a pad of silica gel to yield 4-cyclopentyl-butyraldehyde as an oil (6.21 g, 54%).